Cas no 1805883-92-4 (2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid)

• Product Name: 2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid
• CAS No: 1805883-92-4
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• CID: 4941536
• Update Time: 2025-06-08

2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid

• Inchi： 1S/C12H10ClNO4/c13-5-9(15)4-8-3-7(6-14)1-2-10(8)11(16)12(17)18/h1-3,11,16H,4-5H2,(H,17,18)
• InChI Key： RRNSDRVILZOFBF-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C#N)C=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 98.4

Additional information on 2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid

2-(3-Chloro-2-oxopropyl)-4-cyanomandelic Acid

2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid is a compound with the CAS number 1805883-92-4, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, and incorporates a substituted propyl group and a cyano substituent, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive compounds with tailored properties.

The structure of 2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid is characterized by its unique substitution pattern. The presence of the cyano group at the 4-position of the mandelic acid backbone introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the 3-chloro-2-oxopropyl group attached at the 2-position introduces both steric and electronic effects, potentially enhancing its bioavailability or interaction with biological targets. These structural features make it an intriguing candidate for exploring new chemical entities in medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have optimized its preparation via multi-step synthesis involving nucleophilic substitutions and oxidations. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has provided detailed insights into its molecular structure and purity. These findings underscore the importance of precise synthetic methods in producing high-quality compounds for further biological evaluation.

In terms of biological activity, 2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid has shown promise in several assays. Preclinical studies suggest that it may exhibit anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to modulate enzyme activity or interact with cellular receptors makes it a valuable tool in drug discovery programs targeting conditions such as neurodegenerative diseases or cancer.

The incorporation of halogen atoms, such as chlorine in this compound, is a common strategy in medicinal chemistry to enhance pharmacokinetic properties. The chloro substituent in 1805883-92-4 may improve the compound's solubility or absorption profile, thereby increasing its efficacy in vivo. Furthermore, computational modeling studies have revealed that this substitution pattern could enhance the molecule's binding affinity to specific protein targets, making it a strong candidate for further investigation.

Another area of interest lies in the potential for this compound to serve as a building block in combinatorial chemistry. Its modular structure allows for easy modification at various positions, enabling researchers to explore a wide range of analogs with diverse biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

In conclusion, 1805883-92-4, or 2-(3-Chloro-2-oxopropyl)-4-cyanomandelic acid, represents an exciting advancement in organic synthesis and pharmacology. With its unique structural features and promising biological properties, this compound holds significant potential for contributing to the development of novel therapeutic agents. Continued research into its synthesis, characterization, and biological activity will undoubtedly shed further light on its applications and pave the way for future innovations in medicinal chemistry.